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hexachloropalladate(IV)

Cat. No.: B096831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, structural characteristics,

and physicochemical properties of ammonium hexachloropalladate(IV), (NH4)2PdCl6. This

compound is a notable inorganic coordination complex with applications in catalysis and as a

precursor for palladium-based materials.[1]

Physicochemical Properties
Ammonium hexachloropalladate(IV) is a red-brown crystalline solid.[2] It is slightly soluble in

water and is known to be hygroscopic.[2][3] Key physicochemical data are summarized in Table

1.

Table 1: Physicochemical Properties of (NH4)2PdCl6
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Property Value Reference

Molecular Formula (NH4)2PdCl6 [2]

Molecular Weight 355.20 g/mol [2]

Appearance Red-brown crystals [2]

Density 2.148 g/cm³ [2]

Solubility in Water Slightly soluble [2]

Crystal System Cubic [2]

Space Group Fm3m [2]

Synthesis of (NH4)2PdCl6
There are two primary methods for the synthesis of ammonium hexachloropalladate(IV). The

choice of method may depend on the available starting materials and desired purity.

Method 1: Oxidation of Ammonium
Tetrachloropalladate(II)
This method involves the oxidation of ammonium tetrachloropalladate(II), (NH4)2PdCl4, using

chlorine gas.

Experimental Protocol:

Suspend ammonium tetrachloropalladate(II) in a saturated solution of ammonium chloride.

Bubble chlorine gas through the suspension.

The reaction proceeds via the following equation: (NH4)2[PdCl4] + Cl2 → (NH4)2[PdCl6].[2]

The resulting red-brown precipitate of (NH4)2PdCl6 can be collected by filtration, washed

with a small amount of cold water, and dried.

Logical Relationship: Synthesis via Oxidation
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Synthesis of (NH4)2PdCl6 via Oxidation

(NH4)2PdCl4 Suspension
in NH4Cl Solution

Oxidation Reaction

Chlorine Gas (Cl2)

(NH4)2PdCl6 Precipitate

Click to download full resolution via product page

Caption: Workflow for the synthesis of (NH4)2PdCl6 by oxidation of (NH4)2PdCl4.

Method 2: Precipitation from a Palladium(IV) Chloride
Solution
This method involves the direct precipitation of (NH4)2PdCl6 from a solution containing

palladium(IV) ions by the addition of ammonium chloride.

Experimental Protocol:

Prepare a solution of palladium(IV) chloride (PdCl4). This can be achieved by dissolving

palladium metal in aqua regia.

To this acidic solution, add a solution of ammonium chloride (NH4Cl). A study on the

selective precipitation from leaching solutions of cemented palladium suggests that an

optimal molar ratio of Pd(IV) to NH4Cl is 1:30.[4]

The precipitation reaction is rapid and can be considered complete within 30 minutes at

room temperature.[4] The reaction equation is: PdCl6^2- + 2NH4+ → (NH4)2[PdCl6].

The resulting precipitate of (NH4)2PdCl6 can be recovered by filtration. This method has

been shown to yield a high purity product (>99.99%) with a precipitation percentage of over
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99.9%.[4]

Experimental Workflow: Precipitation Method

Synthesis of (NH4)2PdCl6 via Precipitation

Palladium(IV) Chloride Solution

Mixing and Precipitation
(Room Temperature, 30 min)

Ammonium Chloride Solution

Filtration

Pure (NH4)2PdCl6

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of (NH4)2PdCl6 by precipitation.

Crystal Structure
Ammonium hexachloropalladate(IV) crystallizes in a cubic system with the space group

Fm3m.[2] This structure is analogous to that of K2PtCl6. The [PdCl6]^2- anion adopts an

octahedral geometry with the palladium atom at the center. The ammonium cations are situated

in the voids of the structure.

Table 2: Crystallographic Data for (NH4)2PdCl6
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Parameter Value Reference

Crystal System Cubic [2]

Space Group Fm3m [2]

Lattice Parameter (a) 9.83 Å (0.983 nm) [2]

Formula Units per Unit Cell (Z) 4 [2]

Unit Cell Diagram of (NH4)2PdCl6

Caption: Conceptual representation of the [PdCl6]^2- octahedron and ammonium ions.

Spectroscopic and Thermal Properties
Spectroscopic Analysis
Vibrational spectroscopy (IR and Raman) and X-ray Absorption Near Edge Structure (XANES)

are valuable tools for characterizing (NH4)2PdCl6.

Infrared and Raman Spectroscopy: The vibrational modes of the octahedral [PdCl6]^2- anion

and the tetrahedral NH4+ cation give rise to characteristic peaks in the IR and Raman

spectra. The Pd-Cl stretching and bending modes are typically observed in the far-infrared

and low-frequency Raman regions. The N-H stretching and bending vibrations of the

ammonium ion are found at higher wavenumbers.

X-ray Absorption Near Edge Structure (XANES): XANES studies at the palladium L3 edge

and chlorine K edge can provide information about the electronic structure and local

coordination environment of the palladium and chlorine atoms. These studies are particularly

useful for in-situ monitoring of the thermal decomposition of (NH4)2PdCl6.[5][6]

Thermal Decomposition
Upon heating, ammonium hexachloropalladate(IV) undergoes thermal decomposition. The

primary decomposition product is ammonium tetrachloropalladate(II), with the evolution of

chlorine gas.[2]

(NH4)2[PdCl6] → (NH4)2[PdCl4] + Cl2[2]
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Further heating can lead to the formation of metallic palladium. The exact decomposition

temperatures and the presence of intermediates can be investigated using thermogravimetric

analysis (TGA) and differential scanning calorimetry (DSC). While specific TGA/DSC data for

(NH4)2PdCl6 is not readily available in the cited literature, studies on similar

hexachlorometallate complexes, such as (NH4)2[PtCl6], show multi-step decomposition

processes.[7]

Applications
Ammonium hexachloropalladate(IV) serves as a key material in several areas of chemical

research and development:

Catalysis: It is used as a catalyst in various chemical reactions, particularly in organic

synthesis.[1][3]

Precursor for Nanomaterials: It is a precursor for the synthesis of palladium nanoparticles,

which have significant applications in catalysis, including cross-coupling and hydrogenation

reactions.[1]

Analytical Chemistry: It can be used as an analytical reagent.[3]

Materials Science: It is employed in the synthesis of various palladium-based catalysts and

materials.[1]

Safety Information
Ammonium hexachloropalladate(IV) should be handled with appropriate safety precautions.

It is classified as a skin irritant.[3] When heated to decomposition, it can emit toxic fumes of

nitrogen oxides (NOx), chlorine (Cl-), and ammonia (NH3).[3] Standard laboratory safety

practices, including the use of personal protective equipment, are recommended when working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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